Centrinone-B

• CAS No.: 1798871-31-4
• Product Name: Centrinone-B
• Molecular Formula: C27H27F2N7O5S2
• Molecular Weight: 631.67
• IUPAC Name: 2-[2-fluoro-4-[(2-fluoro-3-nitrophenyl)methylsulfonyl]phenyl]sulfanyl-5-methoxy-N-(5-methyl-1H-pyrazol-3-yl)-6-piperidin-1-ylpyrimidin-4-amine
• Standard InChI: InChI=1S/C27H27F2N7O5S2/c1-16-13-22(34-33-16)30-25-24(41-2)26(35-11-4-3-5-12-35)32-27(31-25)42-21-10-9-18(14-19(21)28)43(39,40)15-17-7-6-8-20(23(17)29)36(37)38/h6-10,13-14H,3-5,11-12,15H2,1-2H3,(H2,30,31,32,33,34)
• Standard InChIKey: UPZNTUYHCRQOIQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1)NC2=C(C(=NC(=N2)SC3=C(C=C(C=C3)S(=O)(=O)CC4=C(C(=CC=C4)[N+](=O)[O-])F)F)N5CCCCC5)OC
• Appearance: Solid powder
• Description: Centrinone-B is a reversible inhibitor of Polo-like kinase 4 (Plk4).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Centrinone-B; Centrinone B; CentrinoneB; LCR-323; LCR 323; LCR323
• Reference: 1: Denu RA, Shabbir M, Nihal M, Singh CK, Longley BJ, Burkard ME, Ahmad N. Centriole Overduplication is the Predominant Mechanism Leading to Centrosome Amplification in Melanoma. Mol Cancer Res. 2018 Mar;16(3):517-527. doi: 10.1158/1541-7786.MCR-17-0197. Epub 2018 Jan 12. PubMed PMID: 29330283; PubMed Central PMCID: PMC5835182.; 2: Wong YL, Anzola JV, Davis RL, Yoon M, Motamedi A, Kroll A, Seo CP, Hsia JE, Kim SK, Mitchell JW, Mitchell BJ, Desai A, Gahman TC, Shiau AK, Oegema K. Cell biology. Reversible centriole depletion with an inhibitor of Polo-like kinase 4. Science. 2015 Jun 5;348(6239):1155-60. doi: 10.1126/science.aaa5111. Epub 2015 Apr 30. PubMed PMID: 25931445; PubMed Central PMCID: PMC4764081.
• PubChem Compound: 118704753
• Last Modified: Nov 11 2021